Cas no 2229509-97-9 (1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene)

1-(3-Chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring a chloropropenyl substituent, offering versatile reactivity for synthetic applications. The presence of both fluorine and trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in the development of pharmaceuticals, agrochemicals, and specialty materials. The chloropropenyl moiety provides a reactive handle for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. Its structural features contribute to improved metabolic stability and lipophilicity in bioactive molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its unique electronic and steric profile. Proper handling is required due to its reactive functional groups.
1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene structure
2229509-97-9 structure
Product Name:1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene
CAS No:2229509-97-9
MF:C10H7ClF4
MW:238.609195947647
CID:6056780
PubChem ID:165630385
Update Time:2025-06-14

1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene
    • EN300-1947856
    • 2229509-97-9
    • Inchi: 1S/C10H7ClF4/c1-6(5-11)8-3-2-7(12)4-9(8)10(13,14)15/h2-4H,1,5H2
    • InChI Key: GEUPYVDEVBCNFN-UHFFFAOYSA-N
    • SMILES: ClCC(=C)C1C=CC(=CC=1C(F)(F)F)F

Computed Properties

  • Exact Mass: 238.0172406g/mol
  • Monoisotopic Mass: 238.0172406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

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Additional information on 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene

Comprehensive Analysis of 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 2229509-97-9)

The compound 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 2229509-97-9) is a fluorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and fluoro-substituted benzene ring, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which aligns with the growing demand for sustainable chemical solutions and green chemistry practices.

One of the key applications of 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene lies in its role as a building block for drug discovery. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of molecules, making them more effective in targeting specific biological pathways. This compound is particularly relevant in the development of small-molecule inhibitors and biologically active compounds, which are currently trending in the pharmaceutical industry. With the rise of personalized medicine and targeted therapies, such intermediates are gaining attention for their versatility.

From an environmental perspective, the synthesis and handling of fluorinated compounds like CAS No. 2229509-97-9 require careful consideration of eco-friendly methodologies. Recent advancements in catalytic processes and solvent-free reactions have reduced the environmental footprint of such chemicals. This aligns with the global shift toward sustainable manufacturing and the reduction of hazardous waste, topics frequently searched by professionals in the field.

In the agrochemical sector, 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene is explored for its potential in developing novel pesticides and herbicides. The fluoro and trifluoromethyl moieties contribute to the compound's ability to disrupt pest metabolic pathways, offering a promising alternative to traditional agrochemicals. This is particularly relevant given the increasing consumer demand for organic farming and reduced chemical residues in food products.

The analytical characterization of CAS No. 2229509-97-9 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are critical for ensuring purity and consistency. These methods are frequently discussed in academic and industrial forums, reflecting their importance in quality control and regulatory compliance. As regulatory standards tighten worldwide, the demand for high-purity intermediates like this compound is expected to rise.

Future research directions for 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene may include exploring its utility in material science, particularly in the development of advanced polymers and electronic materials. The compound's unique electronic properties, imparted by the fluorine atoms, could make it suitable for applications in optoelectronics and organic semiconductors, areas that are currently experiencing rapid growth.

In summary, 1-(3-chloroprop-1-en-2-yl)-4-fluoro-2-(trifluoromethyl)benzene (CAS No. 2229509-97-9) represents a versatile and valuable chemical intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its relevance to contemporary research trends, such as sustainability and targeted drug development, ensures its continued importance in scientific and industrial communities.

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